Cas no 28144-18-5 (Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(2-propen-1-yl)-, (1R,2R,4R)-rel-)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(2-propen-1-yl)-, (1R,2R,4R)-rel-
• CAS No: 28144-18-5
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 272912
• PubChem ID: 260726
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(2-propen-1-yl)-, (1R,2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(2-propen-1-yl)-, (1R,2R,4R)-rel-
• (5S)-5-prop-2-enylbicyclo[2.2.1]hept-2-ene-5-carbonitrile
• 1,3-Benzenedicarbonyl dichloride, 5-ethynyl-
• 5-ethynylisophthalic acid chloride
• 5exo-Allyl-5endo-cyan-norbornen-(2)
• CTK1B4036
• 28144-18-5
• 2-(Prop-2-en-1-yl)bicyclo[2.2.1]hept-5-ene-2-carbonitrile
• DTXSID00950894
• NSC-92382
• NSC92382

• Inchi： 1S/C11H13N/c1-2-5-11(8-12)7-9-3-4-10(11)6-9/h2-4,9-10H,1,5-7H2/t9?,10?,11-/m1/s1
• InChI Key： NIIOXSCKCHMHFA-VQXHTEKXSA-N
• SMILES： N#C[C@@]1(CC=C)CC2C=CC1C2

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• LogP: 2.66848